Cas no 102832-13-3 (Propanoic acid,2-hydroxy-, (2Z)-2-hexen-1-yl ester)

• Product Name: Propanoic acid,2-hydroxy-, (2Z)-2-hexen-1-yl ester
• CAS No: 102832-13-3
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 225909
• PubChem ID: 44149409
• Update Time: 2025-04-19

Propanoic acid,2-hydroxy-, (2Z)-2-hexen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-hydroxy-, (2Z)-2-hexen-1-yl ester
• [(Z)-hex-2-enyl] 2-hydroxypropanoate
• (2Z)-Hex-2-en-1-yl 2-hydroxypropanoate
• LogP
• Propanoic acid, 2-hydroxy-, 2-hexenyl ester, (Z)-
• 102832-13-3

• Inchi： 1S/C9H16O3/c1-3-4-5-6-7-12-9(11)8(2)10/h5-6,8,10H,3-4,7H2,1-2H3/b6-5-
• InChI Key： CLRYHPFNHRAPPN-WAYWQWQTSA-N
• SMILES： O(C(C(C)O)=O)C/C=C\CCC

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1
• Boiling Point: 250.1°C at 760 mmHg
• Flash Point: 97.6°C
• Refractive Index: 1.459
• PSA: 46.53